![molecular formula C14H17N3O2 B6080540 1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid](/img/structure/B6080540.png)
1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid, also known as DMTIC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMTIC is a triazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical effects have been studied extensively.
Mechanism of Action
The mechanism of action of 1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid is not fully understood. However, it has been suggested that this compound inhibits the activity of enzymes involved in DNA synthesis and repair, resulting in the inhibition of cancer cell growth. This compound has also been shown to inhibit the activity of enzymes involved in the synthesis of ergosterol, a component of fungal cell membranes, resulting in the inhibition of fungal growth.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis, which is programmed cell death. This compound has also been shown to inhibit the activity of enzymes involved in angiogenesis, the formation of new blood vessels, which is essential for tumor growth. In fungi, this compound has been shown to inhibit the synthesis of ergosterol, resulting in the disruption of fungal cell membranes and the inhibition of fungal growth.
Advantages and Limitations for Lab Experiments
1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid has several advantages for lab experiments, including its ease of synthesis and its potential applications in various fields. However, this compound also has limitations, including its low solubility in water, which can make it difficult to use in certain experiments. This compound also has limited stability in solution, which can affect its activity.
Future Directions
There are several future directions for the study of 1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid. In medicinal chemistry, further studies are needed to determine the optimal dosage and delivery methods for this compound in the treatment of cancer. In material science, further studies are needed to explore the potential applications of this compound-based MOFs in various fields. In agriculture, further studies are needed to determine the effectiveness of this compound in the control of plant pathogenic fungi.
Synthesis Methods
1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid can be synthesized using various methods, including the reaction of 2,4-dimethylphenylhydrazine with ethyl acetoacetate, followed by the reaction with isopropylamine and sodium ethoxide. Another method involves the reaction of 2,4-dimethylphenylhydrazine with ethyl acetoacetate, followed by the reaction with chloroacetic acid and sodium azide. Both methods result in the formation of this compound, which is a white crystalline powder.
Scientific Research Applications
1-(2,4-dimethylphenyl)-5-isopropyl-1H-1,2,3-triazole-4-carboxylic acid has potential applications in various fields, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, this compound has been studied for its anticancer properties. This compound has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and colon cancer cells. In material science, this compound has been used as a ligand in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials that have potential applications in gas storage, separation, and catalysis. In agriculture, this compound has been studied for its antifungal properties. This compound has been shown to inhibit the growth of various plant pathogenic fungi, including Fusarium oxysporum and Botrytis cinerea.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)-5-propan-2-yltriazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-8(2)13-12(14(18)19)15-16-17(13)11-6-5-9(3)7-10(11)4/h5-8H,1-4H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IIZPDKYVXPXOBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2C(=C(N=N2)C(=O)O)C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.